Cas no 1307301-38-7 (Sodium Picosulfate Monohydrate)

Sodium Picosulfate Monohydrate is a white to off-white crystalline powder, primarily used as a stimulant laxative in pharmaceutical formulations. Its chemical structure, C18H13NNa2O8S2·H2O, ensures high stability and consistent performance in medical applications. The compound acts locally in the colon, where it is hydrolyzed to an active metabolite, stimulating bowel motility and fluid secretion. Key advantages include its high purity (>98%), low dosage requirement, and predictable efficacy, making it suitable for bowel preparation prior to diagnostic procedures. Its monohydrate form enhances solubility and handling properties. Sodium Picosulfate Monohydrate is compliant with major pharmacopeial standards (USP, EP, JP), ensuring reliability in clinical use.

Sodium Picosulfate Monohydrate structure

1307301-38-7 structure

Product Name:Sodium Picosulfate Monohydrate

CAS No:1307301-38-7

MF:C₁₈H₁₅NNa₂O₉S₂

MW:499.422544717789

CID:3161728

PubChem ID:253660652

Update Time:2025-06-08

Sodium Picosulfate Monohydrate Chemical and Physical Properties

Names and Identifiers

- Sodium Picosulfate Monohydrate
- Sodium picosulfate monohydrate;disodium,[4-[pyridin-2-yl-(4-sulfonatooxyphenyl)methyl]phenyl] sulfate,hydrate;Sodium picosulfate;
- D01612
- SODIUM PICOSULFATE MONOHYDRATE [WHO-DD]
- Sodium picosulfate hydrate (JP18)
- SODIUM PICOSULFATE [ORANGE BOOK]
- SODIUM PICOSULFATE [EP IMPURITY]
- LR57574HN8
- SODIUM PICOSULFATE [USP MONOGRAPH]
- SODIUM PICOSULFATE HYDRATE [JAN]
- Laxoberon (TN)
- SODIUM PICOSULFATE [MART.]
- disodium;[4-[pyridin-2-yl-(4-sulfonatooxyphenyl)methyl]phenyl] sulfate;hydrate
- T71701
- CLENPIQ COMPONENT SODIUM PICOSULFATE
- 4,4'-(2-PYRIDYLMETHYLENE)DIPHENOL BIS(HYDROGEN SULFATE) DISODIUM SALT MONOHYDRATE
- SODIUM PICOSULFATE [EP MONOGRAPH]
- AKOS040752661
- Picosulfate (sodium salt hydrate)
- Sodium picosulfate [USAN]
- UNII-LR57574HN8
- DTXSID70156700
- PREPOPIK COMPONENT SODIUM PICOSULFATE
- 1307301-38-7
- SODIUM PICOSULFATE [USP-RS]
- Laxoberal (TN)
- SODIUM PICOSULFATE [WHO-DD]
- Sodium picosulfate hydrate
- SODIUM PICOSULFATE [VANDF]
- Q47487945
- Sodium (pyridin-2-ylmethylene)bis(4,1-phenylene) bis(sulfate) hydrate
- sodium 4,4'-(pyridin-2-ylmethylene)bis(4,1-phenylene) disulfate hydrate
- FS178205
- MDL： MFCD00867640
- Inchi： 1S/C18H15NO8S2.2Na.H2O/c20-28(21,22)26-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(11-7-14)27-29(23,24)25;;;/h1-12,18H,(H,20,21,22)(H,23,24,25);;;1H2/q;2*+1;/p-2
- InChI Key： FHYUVJHZGPGDSP-UHFFFAOYSA-L
- SMILES： S(=O)(=O)([O-])OC1C=CC(=CC=1)C(C1C=CC=CN=1)C1C=CC(=CC=1)OS(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

Exact Mass: 498.99800
Monoisotopic Mass: 498.99836197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 633
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 164Å²

Experimental Properties

Melting Point: 275°C(dec.)(lit.)
PSA: 171.74000
LogP: 4.03710
Merck: 7406
λmax: 262(H2O)(lit.)

Sodium Picosulfate Monohydrate Security Information

Hazardous Material transportation number：NONH for all modes of transport
RTECS：SM8720000

Sodium Picosulfate Monohydrate Pricemore >>

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TRC	S960225-10mg	Sodium Picosulfate Monohydrate	1307301-38-7		10mg	$ 50.00	2022-06-03
TRC	S960225-50mg	Sodium Picosulfate Monohydrate	1307301-38-7		50mg	$ 135.00	2022-06-03
TRC	S960225-100mg	Sodium Picosulfate Monohydrate	1307301-38-7		100mg	$ 210.00	2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S867904-100mg	Sodium Picosulfate Monohydrate	1307301-38-7	≥98%	100mg	￥472.00	2022-08-31
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	S0936-1g	Sodium Picosulfate Monohydrate	1307301-38-7	98.0%(LC&T)	1g	￥2415.0	2022-06-10
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